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Compound of Interest

Compound Name: 2-Acetoxypropanoic acid

CAS No.: 535-17-1

Cat. No.: B1222636

Get Quote

This guide provides comprehensive safety and handling protocols for 2-acetoxypropanoic
acid, tailored for researchers, scientists, and professionals in drug development. Moving

beyond a simple checklist, this document elucidates the rationale behind each safety measure,

grounded in the physicochemical properties of the compound and established laboratory safety

principles.

Understanding the Compound: Physicochemical
and Hazardous Properties
2-Acetoxypropanoic acid, also known as O-acetyl-lactic acid, is a carboxylic acid and an

ester. Its dual functionality dictates its reactivity and hazard profile. The presence of the

carboxylic acid group makes it corrosive, while the ester component can undergo hydrolysis.[1]

[2][3][4]

Chemical Identity and Physical Properties
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Property Value Source(s)

Molecular Formula C₅H₈O₄ [5][6]

Molecular Weight 132.11 g/mol [5][6]

Appearance
Colorless to slightly yellow

liquid
[7]

Boiling Point 115-117 °C at 2 mm Hg [8]

Density
~1.162 - 1.188 g/mL at 20-25

°C
[7][8]

Flash Point >110 °C (>230 °F) [9]

Solubility
Soluble in many organic

solvents like ethanol and ether.
[10]

Hazard Identification and GHS Classification
2-Acetoxypropanoic acid is classified as a hazardous substance. The primary hazards are

associated with its corrosive nature, leading to skin and eye irritation.[11][12] For some forms of

the compound, more severe toxicity has been noted.

GHS Hazard Statements:

H315: Causes skin irritation.[12]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[12]

For the (S)-enantiomer, more severe hazards have been reported:

H301: Toxic if swallowed.

H312: Harmful in contact with skin.

H330: Fatal if inhaled.
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Signal Word: Warning (though "Danger" may apply to specific enantiomers or

concentrations).[11]

It is imperative to consult the specific Safety Data Sheet (SDS) for the particular product in use,

as classifications can vary.

Risk Assessment and the Hierarchy of Controls
A thorough risk assessment is mandatory before commencing any work with 2-
acetoxypropanoic acid. The hierarchy of controls should be applied to mitigate identified

risks, prioritizing engineering controls and administrative controls over sole reliance on

personal protective equipment (PPE).

Hierarchy of Controls for 2-Acetoxypropanoic Acid

Elimination
(Not Feasible)

Substitution
(Use a less hazardous acid if possible)

Most Effective

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training, labeling)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Least Effective
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Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 2-acetoxypropanoic acid.

Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source, before it comes into

contact with the researcher.

Chemical Fume Hood: All work with 2-acetoxypropanoic acid, especially when heating or

creating aerosols, must be conducted in a certified chemical fume hood. This is critical to

prevent inhalation of corrosive vapors.

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and removed.

Emergency Eyewash and Safety Shower: OSHA regulations mandate the availability of

suitable facilities for quick drenching or flushing of the eyes and body in any area where

corrosive materials are handled.[10][12] These should be located within a 10-second travel

distance and be unobstructed.

Personal Protective Equipment (PPE): A Necessary
Barrier
While engineering controls are paramount, appropriate PPE is essential to protect against

splashes and accidental contact.

Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be

worn over the goggles when handling larger quantities or when there is a significant risk of

splashing.

Hand Protection: Nitrile gloves are a suitable choice for handling 2-acetoxypropanoic acid
and other weak carboxylic acids.[13][14][15][16] Nitrile provides good resistance to acids,

oils, and solvents.[13][14] Always inspect gloves for any signs of degradation or punctures

before use and change them immediately if contamination is suspected.
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Body Protection: A laboratory coat must be worn to protect against skin contact. For larger-

scale operations, a chemically resistant apron over the lab coat is recommended.

Respiratory Protection: Generally not required when working in a properly functioning fume

hood. However, if there is a potential for exposure above permissible limits, a NIOSH-

approved respirator with an appropriate cartridge for organic acids should be used.[17]

Handling and Storage: Maintaining Chemical
Integrity and Safety
Proper handling and storage procedures are crucial to prevent accidents and maintain the

quality of the chemical.

Safe Handling Practices
Avoid Incompatibilities: Keep 2-acetoxypropanoic acid away from strong bases, oxidizing

agents, and reducing agents to prevent vigorous or exothermic reactions.

Dispensing: When transferring the liquid, use appropriate tools such as a pipette or a funnel

to minimize the risk of spills.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound, even if gloves were worn.

Storage Requirements
Container: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

Segregation: Store in a dedicated corrosives or acid cabinet. While some sources suggest

storing acids and bases together in a corrosives cabinet is acceptable, it is best practice to

segregate them to prevent accidental mixing.[18] Never store acids with organic materials.[2]

Cabinet Material: Wooden cabinets are preferred for acid storage as metal cabinets are

prone to corrosion from acid fumes.[18]

Emergency Procedures: Preparedness is Key
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In the event of an emergency, a swift and informed response can significantly mitigate the

consequences.

First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

Spill Response Protocol
For a minor spill (typically less than 1 liter) that you are trained and equipped to handle:

Alert Personnel: Notify others in the immediate area of the spill.

Don Appropriate PPE: At a minimum, wear a lab coat, chemical splash goggles, and nitrile

gloves.

Contain the Spill: Use a spill sock or absorbent material to create a dike around the spill to

prevent it from spreading.[19]

Neutralize the Acid:

Slowly apply a weak base, such as sodium bicarbonate (baking soda) or calcium

carbonate, to the spill.[20][21] Start from the outside and work your way in.

Avoid using strong bases as this can cause a violent reaction.[21][22]

Be aware that the neutralization process will generate heat and may produce some

effervescence (carbon dioxide gas).[21]
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Verify Neutralization: Use pH paper to test the spilled material. The goal is to achieve a

neutral pH (between 6 and 8).[19]

Absorb and Collect: Once neutralized, absorb the material with an inert absorbent, such as

vermiculite or sand.

Clean the Area: Use a scoop or dustpan to collect the absorbed material and place it in a

clearly labeled, sealable container for hazardous waste.[7]

Decontaminate: Wipe down the spill area with soap and water.

Dispose of Waste: Dispose of all contaminated materials (including gloves and absorbent) as

hazardous waste in accordance with institutional and local regulations.

For large spills, evacuate the area and contact your institution's emergency response team.

Stability and Reactivity: Understanding the
Chemistry of Hazards

Hydrolysis: As an ester, 2-acetoxypropanoic acid can undergo hydrolysis, especially in the

presence of acids or bases, to yield lactic acid and acetic acid.[1][2][3][4][23] This is an

important consideration for storage and in assessing incompatibilities.

Thermal Decomposition: While specific data for 2-acetoxypropanoic acid is limited,

pyrolysis of similar esters can produce acrylates.[23] Thermal decomposition may also

release irritating and toxic fumes and gases, such as carbon monoxide and carbon dioxide.

Incompatible Materials: Avoid contact with:

Strong bases

Strong oxidizing agents

Strong reducing agents

Metals (can be corrosive)
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Toxicological and Ecological Information
Detailed toxicological data for 2-acetoxypropanoic acid is not readily available in public

literature. However, based on its structure and the known properties of its hydrolysis products

(lactic acid and acetic acid), the primary concerns are its corrosive effects.[17][24]

Lactic Acid: Has low acute toxicity but can cause severe skin and eye irritation.[25]

Acetic Acid: Is corrosive and can cause severe skin burns and eye damage.[17]

The environmental impact of a small spill, once neutralized, is expected to be low as the

resulting products are readily biodegradable. However, unneutralized acid can lower the pH of

aquatic environments, which can be harmful to aquatic life.[20] Therefore, all spills should be

contained and neutralized before disposal.

Waste Disposal
All waste containing 2-acetoxypropanoic acid, including contaminated materials from spill

cleanups, must be disposed of as hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed, and chemically compatible

container.[25]

Labeling: The label should include the words "Hazardous Waste," the full chemical name,

and the associated hazards (e.g., corrosive).[25]

Disposal: Follow all institutional, local, and national regulations for hazardous waste

disposal. Do not dispose of down the drain unless it has been neutralized to a pH between 6

and 8 and is permitted by local regulations.[26][27]

Conclusion
The safe handling of 2-acetoxypropanoic acid in a research and development setting is

contingent upon a thorough understanding of its hazards, a comprehensive risk assessment,

and the diligent application of the hierarchy of controls. By prioritizing engineering and

administrative controls and using appropriate personal protective equipment, researchers can

minimize their risk of exposure and ensure a safe working environment. This guide serves as a
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foundational document; always consult the specific Safety Data Sheet for the product in use

and adhere to all institutional safety protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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